Cas no 1804703-09-0 (3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1804703-09-0
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4849725
• Update Time: 2025-05-21

3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-1-2(7(13)14)4(9)5(12-3)6(10)11/h1,6H,(H,13,14)
• InChI Key： SQNYQRHACYANMM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2

Additional information on 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid

Introduction to 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1804703-09-0) and Its Emerging Applications in Chemical Biology

3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid, identified by the chemical identifier CAS No. 1804703-09-0, is a highly versatile heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid, including the presence of chloro and difluoromethyl substituents, contribute to its remarkable reactivity and potential as a building block in drug discovery and material science.

The dichloro and difluoromethyl functional groups in the molecule enhance its utility in synthetic chemistry by providing multiple sites for further derivatization. These substituents not only influence the electronic properties of the pyridine ring but also modulate its interaction with biological targets. The carboxylic acid moiety at the 4-position further extends its potential applications, allowing for facile coupling with amines, alcohols, and other nucleophiles through amide or ester bond formation.

In recent years, 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid has been extensively studied for its role in developing novel pharmacophores. The difluoromethyl group, in particular, is a well-documented pharmacokinetic modulator that can enhance metabolic stability and binding affinity. This feature has made it a valuable component in the design of small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases.

One of the most compelling aspects of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in disease processes. The dichloropyridine scaffold provides a privileged structure that can be fine-tuned to interact with specific kinase domains. For instance, recent studies have demonstrated its utility in developing inhibitors of Janus kinases (JAKs), which are involved in autoimmune disorders such as rheumatoid arthritis. The carboxylic acid group serves as an anchor point for hydrogen bonding interactions with key residues in the kinase active site, thereby enhancing drug efficacy.

The difluoromethyl group also contributes to the lipophilicity of the molecule, which is critical for membrane permeability and target binding. This balance between hydrophilicity and lipophilicity is often a key determinant of drug-like properties. Additionally, the presence of multiple halogen atoms enhances electrophilicity, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in medicinal chemistry.

In addition to its pharmaceutical applications, 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid has shown promise in materials science. Its ability to undergo diverse chemical transformations makes it a valuable precursor for synthesizing advanced materials with tailored properties. For example, it can be used to construct organic semiconductors or ligands for metal-catalyzed reactions. The carboxylic acid functionality allows for covalent attachment to surfaces or polymers, enabling the development of functionalized materials with specific bioactivities.

The synthesis of 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyridine derivatives. The introduction of chloro substituents can be achieved through electrophilic aromatic substitution reactions, while the difluoromethyl group can be incorporated via halogen-metal exchange followed by quenching with fluorinating agents. The final step often involves carboxylation at the 4-position using strong acids or metal catalysts.

The growing interest in 3,6-Dichloro-2-(difluoromethyl)pyridine-4-carboxylic acid underscores its significance as a chemical intermediate with far-reaching implications. As research continues to uncover new synthetic methodologies and biological functions, this compound is poised to play an increasingly pivotal role in both academic research and industrial applications. Its unique structural attributes make it an indispensable tool for chemists and biologists striving to develop innovative solutions to complex scientific challenges.